1-[2-(2,5-dichlorophenoxy)ethyl]pyrrolidine

• IUPAC Name: 1-[2-(2,5-dichlorophenoxy)ethyl]pyrrolidine
• InChI: InChI=1S/C12H15Cl2NO/c13-10-3-4-11(14)12(9-10)16-8-7-15-5-1-2-6-15/h3-4,9H,1-2,5-8H2
• InChI Key: WFAJSRLAIMTPDY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol
• Solubility: 25.4 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(2,5-dichlorophenoxy)ethyl]pyrrolidine, also known as JZP-386, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. It belongs to the pyrrolidine class of drugs and has been studied for its ability to enhance wakefulness and cognitive function.

Mechanism of Action

1-[2-(2,5-dichlorophenoxy)ethyl]pyrrolidine works by targeting the dopamine and norepinephrine transporters in the brain, which are responsible for regulating wakefulness and cognitive function. It enhances the activity of these transporters, leading to increased levels of dopamine and norepinephrine in the brain. This results in improved wakefulness and cognitive function.
Biochemical and Physiological Effects
This compound has been shown to increase wakefulness and improve cognitive function in animal models. It has also been shown to increase locomotor activity and reduce fatigue. In addition, this compound has been shown to increase dopamine and norepinephrine levels in the brain, which are associated with wakefulness and cognitive function.

Advantages and Limitations for Lab Experiments

1-[2-(2,5-dichlorophenoxy)ethyl]pyrrolidine has several advantages for lab experiments, including its ability to enhance wakefulness and cognitive function in animal models. However, there are also limitations to using this compound in lab experiments, including its potential side effects and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 1-[2-(2,5-dichlorophenoxy)ethyl]pyrrolidine. These include further studies on its mechanism of action, its potential therapeutic applications in the treatment of sleep disorders and cognitive impairment, and its potential use in the treatment of ADHD and narcolepsy. In addition, more research is needed to fully understand the advantages and limitations of using this compound in lab experiments.
Conclusion
In conclusion, this compound is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. It has been shown to enhance wakefulness and improve cognitive function in animal models, and has potential use in the treatment of sleep disorders, cognitive impairment, ADHD, and narcolepsy. Further research is needed to fully understand its mechanism of action and potential advantages and limitations for lab experiments.

Synthesis Methods

The synthesis of 1-[2-(2,5-dichlorophenoxy)ethyl]pyrrolidine involves the reaction of 2,5-dichlorophenol with ethylene oxide to form 2-(2,5-dichlorophenoxy)ethanol, which is then reacted with pyrrolidine to produce this compound. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

1-[2-(2,5-dichlorophenoxy)ethyl]pyrrolidine has been studied for its potential therapeutic applications in the treatment of sleep disorders and cognitive impairment. It has been shown to enhance wakefulness and improve cognitive function in animal models. In addition, this compound has been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.